Cas no 2034469-73-1 (4-Ethyl-5-fluoro-6-((1-((2-phenoxyethyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine)

• Product Name: 4-Ethyl-5-fluoro-6-((1-((2-phenoxyethyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine
• CAS No: 2034469-73-1
• MF: C₁₈H₂₂FN₃O₄S
• MW: 395.448386669159
• CID: 6082108
• PubChem ID: 119100503
• Update Time: 2025-05-21

4-Ethyl-5-fluoro-6-((1-((2-phenoxyethyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-5-fluoro-6-{[1-(2-phenoxyethanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine
• AKOS026690873
• 2034469-73-1
• 4-ethyl-5-fluoro-6-[1-(2-phenoxyethylsulfonyl)pyrrolidin-3-yl]oxypyrimidine
• F6478-4010
• 4-ethyl-5-fluoro-6-((1-((2-phenoxyethyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine
• 4-Ethyl-5-fluoro-6-((1-((2-phenoxyethyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine

• Inchi： 1S/C18H22FN3O4S/c1-2-16-17(19)18(21-13-20-16)26-15-8-9-22(12-15)27(23,24)11-10-25-14-6-4-3-5-7-14/h3-7,13,15H,2,8-12H2,1H3
• InChI Key： QAHKRDOVFBURAQ-UHFFFAOYSA-N
• SMILES： S(CCOC1C=CC=CC=1)(N1CCC(C1)OC1C(=C(CC)N=CN=1)F)(=O)=O

Computed Properties

• Exact Mass: 395.13150553g/mol
• Monoisotopic Mass: 395.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90Ų

Additional information on 4-Ethyl-5-fluoro-6-((1-((2-phenoxyethyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine

4-Ethyl-5-fluoro-6-((1-((2-phenoxyethyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine (CAS No. 2034469-73-1)

4-Ethyl-5-fluoro-6-((1-((2-phenoxyethyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine, also known by its CAS registry number 2034469731, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrimidines, which are well-known for their role in various biological processes and their applications in drug development.

The structure of this compound is characterized by a pyrimidine ring system, which serves as the central framework. Attached to this ring are several functional groups that contribute to its unique chemical properties and biological activity. Specifically, the molecule features an ethyl group at the 4-position, a fluorine atom at the 5-position, and a complex substituent at the 6-position. This substituent includes a pyrrolidine ring that is further modified by a sulfonyl group linked to a phenoxyethyl chain.

The presence of these functional groups makes 4-Ethyl, 5-fluoro, and the sulfonylated pyrrolidine moiety particularly significant in terms of chemical reactivity and biological interaction. The fluorine atom, for instance, is known to enhance lipophilicity and improve drug-like properties, while the sulfonyl group can act as a bioisostere, potentially influencing enzyme binding and pharmacokinetics.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways associated with diseases such as cancer and inflammatory disorders. For example, research has shown that analogs of this compound exhibit potent inhibitory activity against certain kinases, which are key players in cell signaling and proliferation.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling, nucleophilic aromatic substitution, and oxidation reactions. The development of efficient synthetic routes has been a focus of recent research efforts, aiming to improve yield and reduce production costs.

The pharmacokinetic profile of 4-Ethyl-5-fluoro-6-(...) has also been investigated in preclinical models. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Notably, the compound demonstrates good oral bioavailability and favorable tissue distribution patterns, making it a promising candidate for further drug development.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical biology studies. Its structure has been utilized as a scaffold for the design of novel probes aimed at studying protein-protein interactions and other complex biological systems.

The discovery and development of compounds like this one underscore the importance of continuous innovation in medicinal chemistry. By leveraging cutting-edge research techniques and interdisciplinary collaboration, scientists are able to unlock new possibilities for treating diseases that currently lack effective therapies.

In conclusion, 4-Ethyl-5-fluoro-6-(...) represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, coupled with its promising biological activity and pharmacokinetic properties, positions it as a valuable tool in the ongoing quest for novel therapeutic agents.